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Compound of Interest

Compound Name: tcY-NH2 TFA

Cat. No.: B8118165 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This guide provides essential safety and logistical information for the proper disposal of tcY-
NH2 TFA (trans-cinnamoyl-Tyr-Pro-Gly-Lys-Phe-NH2, trifluoroacetate salt), ensuring

compliance with standard safety protocols.

Immediate Safety and Handling
While tcY-NH2 TFA is not classified as a hazardous substance according to the Globally

Harmonized System (GHS), it is essential to follow standard precautionary measures for

handling all laboratory chemicals.[1] The trifluoroacetate (TFA) salt component, however,

necessitates careful handling due to the properties of trifluoroacetic acid, which is corrosive

and requires specific disposal procedures.[2][3][4][5][6]

Personal Protective Equipment (PPE):

Gloves: Impermeable and resistant to the product.[1]

Eye Protection: Safety goggles with side protection are recommended.[5]

Lab Coat: A standard laboratory coat should be worn.
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The disposal of tcY-NH2 TFA should be managed by considering both the peptide and the TFA

salt.

Waste Collection:

Collect waste tcY-NH2 TFA, including any contaminated disposable materials (e.g.,

pipette tips, vials), in a designated and clearly labeled hazardous waste container.[2][3]

The container must be in good condition, compatible with the chemical, and kept closed

when not in use.[2]

Segregation:

Store the tcY-NH2 TFA waste separately from incompatible materials such as strong

bases, oxidizing agents, and reducing agents.[2][3]

Disposal Request:

Arrange for disposal through your institution's Environmental Health & Safety (EH&S)

department by completing a chemical waste collection request.[2]

Do not pour tcY-NH2 TFA waste down the drain.[2]

Spill Cleanup:

For minor spills (<500 mL), alert others in the area and, if safe to do so, confine the spill

using an inert absorbent material.[2]

Wear appropriate PPE and double bag the spill waste in clear plastic bags, labeling it for

chemical waste collection.[2]

For larger spills or if there is any uncertainty, evacuate the area and contact your

institution's emergency response team.[3]
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Hazard Classification Rating Source

tcY-NH2 TFA (as per SDS)

GHS Classification Not classified [1]

NFPA Health Rating 0 [1]

NFPA Fire Rating 0 [1]

NFPA Reactivity Rating 0 [1]

Trifluoroacetic Acid (TFA)

Component

GHS Classification

Corrosive to metals, Causes

severe skin burns and eye

damage

[6]
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Start: Unused or Contaminated tcY-NH2 TFA

Wear Appropriate PPE
(Gloves, Eye Protection, Lab Coat)

Collect in Labeled
Hazardous Waste Container

Segregate from Incompatible
Materials (Bases, Oxidizers)

Store in a Designated
Secure Area

Submit Chemical Waste
Collection Request to EH&S

Professional Disposal by
Authorized Personnel

Click to download full resolution via product page

Caption: Workflow for the proper disposal of tcY-NH2 TFA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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